Cas no 1945-91-1 ( )

• Product Name: &nbsp
• CAS No: 1945-91-1
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 908133
• PubChem ID: 6371397
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Diacetic acid 1-propene-1,3-diyl ester
• PROPENE-1,3-DIOL DIACETATE
• 1,3-DIACETOXYPROPENE
• 3-(acetyloxy)-1-propenyl acetate
• diacetoxy propene
• DTXSID901031255
• 1,3-Diacetoxypropene, (E)-
• 1,3-Diacetyloxypropene
• NSC-16185
• 1-Propene-1,3-diol, diacetate, (E)-
• 31447-25-3
• W65PGV067K
• [(E)-3-acetyloxyprop-2-enyl] acetate
• NSC 16185
• SCHEMBL11754537
• 1-Propene-1,3-diol, 1,3-diacetate
• 1-Propene-1,3-diol, diacetate
• 1945-91-1
• UNII-W65PGV067K
•  

• Inchi： 1S/C7H10O4/c1-6(8)10-4-3-5-11-7(2)9/h3-4H,5H2,1-2H3/b4-3+
• InChI Key： BAKOKAVZDCFZIH-ONEGZZNKSA-N
• SMILES： O(C(C)=O)C/C=C/OC(C)=O

Computed Properties

• Exact Mass: 194.07902
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.1229 (rough estimate)
• Boiling Point: 203.22°C (rough estimate)
• Refractive Index: 1.4610 (estimate)
• PSA: 115.06
• LogP: 0.62630